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Abstract
D-N-Benzylserine Methyl Ester is a chiral building block of significant interest in

pharmaceutical and organic synthesis. Its unique structural features make it a valuable

intermediate for the creation of complex molecules, including beta-lactam antibiotics and

modified peptides.[1] This guide provides a comprehensive overview for researchers,

scientists, and drug development professionals on the commercial sourcing, quality evaluation,

and practical applications of D-N-Benzylserine Methyl Ester. We will delve into the landscape

of commercial suppliers, critical quality control parameters, and the analytical methodologies

required to ensure the enantiomeric purity essential for its use in drug discovery and

development.

Introduction: The Strategic Importance of D-N-
Benzylserine Methyl Ester
D-N-Benzylserine Methyl Ester, with the CAS number 131110-76-4, is a derivative of the D-

isostere of serine, an amino acid gaining recognition for its role as a crucial co-agonist of the N-

methyl-D-aspartate (NMDA) receptor in the central nervous system.[2] The compound's benzyl

and methyl ester protecting groups offer synthetic chemists a versatile platform for further
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molecular elaboration.[3] Its chiral nature is of paramount importance, as the biological activity

of resulting pharmaceuticals is often stereospecific.[4] Consequently, access to high-purity,

enantiomerically defined D-N-Benzylserine Methyl Ester is a critical starting point for any

research or development program utilizing this intermediate.

This guide aims to equip researchers with the necessary knowledge to confidently source and

utilize D-N-Benzylserine Methyl Ester. We will explore the supplier landscape, provide a

framework for quality assessment, and detail the analytical techniques required to validate its

purity and stereochemical integrity.

Commercial Supplier Landscape
A variety of chemical suppliers offer D-N-Benzylserine Methyl Ester, catering to different

scales of research and manufacturing needs. The choice of supplier will often depend on

factors such as required purity, quantity, availability, and cost. Below is a comparative table of

several notable suppliers.
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Supplier Purity
Available
Quantities

Notes

BLD Pharm Research Use Only Inquire for details
Offers cold-chain

transportation.[5]

Amadis Chemical

Company Limited
0.97 mgs, gs, kgs -

Accela ChemBio

Co.,Ltd.
>97%

0.1g; 0.25g; 1g; 5g;

10g; 25g; 100g
-

Hangzhou Molcore

Biopharmatech

Co.,Ltd.

95+%

1G; 5G; 10G; 25G;

50G; 100G; 250G;

500G

-

Shanghai Chaolan

Chemical Technology

Center

98
1G, 5G, 10G, 50G,

100G, 500G
-

MySkinRecipes 95% Inquire for details

Also positioned as a

cosmetic ingredient

supplier.[1]

CROCHEM Inquire for details Inquire for details

Offers custom

synthesis and contract

manufacturing.

Guidechem Varies Varies

A platform that

aggregates listings

from multiple

suppliers.[6]

This table is not exhaustive but provides a representative sample of suppliers. Researchers are

encouraged to conduct their own due diligence.

Quality Control and Procurement Strategy: A Self-
Validating System
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The procurement of D-N-Benzylserine Methyl Ester should be approached with a rigorous

quality control mindset. The ultimate success of a synthesis is intrinsically linked to the quality

of the starting materials.

Essential Documentation
When sourcing this chiral building block, the following documentation should be requested and

carefully reviewed:

Certificate of Analysis (CoA): This is a critical document that provides lot-specific data on the

purity, identity, and physical properties of the compound.

Safety Data Sheet (SDS): Essential for understanding the handling, storage, and safety

precautions required for the chemical.

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) Data: These spectra

provide structural confirmation of the compound.

Chiral High-Performance Liquid Chromatography (HPLC) Data: This is arguably the most

crucial piece of data for this specific compound, as it verifies the enantiomeric purity.

The Criticality of Chiral Purity
In drug development, the stereochemistry of a molecule can have profound effects on its

pharmacological and toxicological properties. The use of a racemic or enantiomerically impure

starting material like N-Benzylserine Methyl Ester can lead to the formation of diastereomeric

products that are difficult to separate and may exhibit different biological activities.[4] Therefore,

ensuring the high enantiomeric excess (e.e.) of D-N-Benzylserine Methyl Ester is a non-

negotiable aspect of quality control.

Analytical Methodologies for Chiral Purity
Determination
High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the

gold standard for determining the enantiomeric purity of chiral compounds like D-N-
Benzylserine Methyl Ester.[7]
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Experimental Protocol: Chiral HPLC Analysis
The following protocol is a representative method for the chiral separation of serine derivatives.

[2][7] Researchers should optimize the method based on their specific instrumentation and the

specifications of the chiral column used.

Objective: To resolve and quantify the D- and L-enantiomers of N-Benzylserine Methyl Ester.

Materials:

D-N-Benzylserine Methyl Ester sample

L-N-Benzylserine Methyl Ester reference standard (if available)

HPLC-grade solvents (e.g., n-hexane, 2-propanol, trifluoroacetic acid)

Chiral HPLC column (e.g., CHIRALPAK® series)

HPLC system with UV or Evaporative Light Scattering Detector (ELSD)

Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of n-hexane, 2-

propanol, and trifluoroacetic acid. A common ratio is 80:20:0.1 (v/v/v).[7]

Sample Preparation: Dissolve a small amount of the D-N-Benzylserine Methyl Ester
sample in the mobile phase to a known concentration (e.g., 1 mg/mL).

HPLC System Setup:

Equilibrate the chiral column with the mobile phase at a constant flow rate (e.g., 1.0

mL/min).[7]

Set the column temperature (e.g., 25°C).[7]

Set the detector wavelength (e.g., 270 nm for UV detection).[7]

Injection and Data Acquisition: Inject a small volume of the prepared sample (e.g., 10 µL)

onto the column and start data acquisition.
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Data Analysis:

Identify the peaks corresponding to the D- and L-enantiomers based on their retention

times. If a reference standard for the L-enantiomer is available, it can be injected

separately to confirm peak identity.

Calculate the enantiomeric excess (e.e.) using the peak areas of the two enantiomers:

e.e. (%) = [ (Area_D - Area_L) / (Area_D + Area_L) ] x 100

Alternative Derivatization-Based Methods
An alternative to direct chiral HPLC is pre-column derivatization to form diastereomers, which

can then be separated on a standard achiral reversed-phase column.[7][8] This can be

achieved by reacting the amino acid derivative with a chiral derivatizing agent, such as ortho-

phthaldialdehyde (OPA) in combination with a chiral thiol like N-acetyl-L-cysteine (NAC).[8]

Synthetic and Application Insights
D-N-Benzylserine Methyl Ester is a versatile intermediate. The N-benzyl group provides steric

bulk and can influence the stereochemical outcome of subsequent reactions. The methyl ester

is a readily cleavable protecting group for the carboxylic acid functionality.

Key Synthetic Transformations
The primary utility of D-N-Benzylserine Methyl Ester lies in its role as a precursor for more

complex molecules. Common synthetic transformations include:

Hydrolysis of the methyl ester: This reveals the free carboxylic acid, which can then be

coupled with other amino acids or amines to form amide bonds.[4]

Modification of the hydroxyl group: The free hydroxyl group can be further functionalized, for

example, by etherification or esterification.

Deprotection of the N-benzyl group: This can be achieved through various methods, such as

catalytic hydrogenation, to yield the free amine.
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The choice of synthetic route will depend on the target molecule. For instance, in the synthesis

of peptide analogs, the methyl ester would first be hydrolyzed to allow for peptide bond

formation.[4]

Conclusion
The successful application of D-N-Benzylserine Methyl Ester in research and drug

development hinges on a thorough understanding of the supplier landscape and a stringent

approach to quality control. By implementing the procurement strategies and analytical

methodologies outlined in this guide, researchers can ensure the integrity of their starting

materials, thereby increasing the reliability and reproducibility of their synthetic efforts. The

continued availability of high-quality chiral building blocks like D-N-Benzylserine Methyl Ester
will undoubtedly fuel further innovation in medicinal chemistry and the development of novel

therapeutics.
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Procurement and Quality Control Workflow

Procurement

Quality Control

Identify Need for D-N-Benzylserine Methyl Ester

Research and Select Potential Suppliers

Request CoA, SDS, and Analytical Data

Review Documentation

Perform In-House Chiral HPLC Analysis

Approve for Use

Meets Purity Specs

Reject and Contact Supplier

Fails Purity Specs

Click to download full resolution via product page

Caption: A logical workflow for the procurement and quality control of D-N-Benzylserine
Methyl Ester.
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Chiral HPLC Analysis Workflow

Preparation

Analysis

Data Interpretation

Prepare Mobile Phase

Prepare Sample Solution

Equilibrate HPLC System and Column

Inject Sample

Acquire Chromatographic Data

Integrate Peak Areas

Calculate Enantiomeric Excess (e.e.)

Generate Report

Click to download full resolution via product page

Caption: A step-by-step workflow for determining the enantiomeric purity using Chiral HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b168866?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

